Cas no 823796-05-0 (Phenol, 2-[4-(dimethylamino)-5-(3-furanyl)-2-pyrimidinyl]-)
![Phenol, 2-[4-(dimethylamino)-5-(3-furanyl)-2-pyrimidinyl]- structure](https://www.kuujia.com/scimg/cas/823796-05-0x500.png)
823796-05-0 structure
Product name:Phenol, 2-[4-(dimethylamino)-5-(3-furanyl)-2-pyrimidinyl]-
Phenol, 2-[4-(dimethylamino)-5-(3-furanyl)-2-pyrimidinyl]- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-[4-(dimethylamino)-5-(3-furanyl)-2-pyrimidinyl]-
- 6-[6-(dimethylamino)-5-(furan-3-yl)-1H-pyrimidin-2-ylidene]cyclohexa-2,4-dien-1-one
- DTXSID80744016
- 823796-05-0
- 6-[6-(Dimethylamino)-5-(furan-3-yl)pyrimidin-2(1H)-ylidene]cyclohexa-2,4-dien-1-one
- SCHEMBL12929789
-
- Inchi: InChI=1S/C16H15N3O2/c1-19(2)16-13(11-7-8-21-10-11)9-17-15(18-16)12-5-3-4-6-14(12)20/h3-10,20H,1-2H3
- InChI Key: PVEFUYPANLPLCX-UHFFFAOYSA-N
- SMILES: CN(C)C1=NC(=NC=C1C2=COC=C2)C3=CC=CC=C3O
Computed Properties
- Exact Mass: 281.116426730g/mol
- Monoisotopic Mass: 281.116426730g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 62.4Ų
Phenol, 2-[4-(dimethylamino)-5-(3-furanyl)-2-pyrimidinyl]- Related Literature
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Qingxiao Zou,Weilong Liu New J. Chem., 2021,45, 530-534
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Biman Jana,Rakesh Sharan Singh,Biman Bagchi Phys. Chem. Chem. Phys., 2011,13, 16220-16226
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Janina Legendziewicz,Małgorzata Borzechowska,Graźyna Oczko,Gerd Meyer New J. Chem., 2000,24, 53-59
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Hannah James,Brendan J. Kennedy,Thomas A. Whittle,Maxim Avdeev Dalton Trans., 2014,43, 17085-17089
823796-05-0 (Phenol, 2-[4-(dimethylamino)-5-(3-furanyl)-2-pyrimidinyl]-) Related Products
- 823796-28-7(Phenol, 2-[5-(4,5-dihydro-2-oxazolyl)-4-(dimethylamino)-2-pyrimidinyl]-)
- 823796-17-4(Phenol, 2-[5-amino-4-(dimethylamino)-2-pyrimidinyl]-)
- 823796-10-7(4-Pyrimidinamine, 2-(2-fluorophenyl)-N,N-dimethyl-5-(4-pyridinyl)-)
- 827031-15-2(4-Quinazolinamine, N-(4-methoxyphenyl)-N-methyl-2-phenyl-)
- 823796-61-8(5-Pyrimidinecarboxaldehyde, 4-(dimethylamino)-2-(2-methoxyphenyl)-)
- 823796-27-6(4-Pyrimidinamine, N,N-dimethyl-5-(5-oxazolyl)-2-phenyl-)
- 823796-38-9(5-Pyrimidinemethanol, 4-(dimethylamino)-2-phenyl-)
- 823796-29-8(Phenol, 2-[4-(dimethylamino)-5-(1H-pyrrol-2-yl)-2-pyrimidinyl]-)
- 823796-14-1(4-Pyrimidinamine, 2-(2-fluorophenyl)-5-(3-furanyl)-N,N-dimethyl-)
- 89549-69-9(5-Pyrimidinecarbonitrile, 4-(4-methoxyphenyl)-6-(phenylamino)-)
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